Cas no 709635-68-7 (5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde)

• Product Name: 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde
• CAS No: 709635-68-7
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD00462887
• CID: 68670
• PubChem ID: 2794784
• Update Time: 2025-06-12

5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-2-ylthio)furan-2-carbaldehyde
• 5-(2-Pyridinylsulfanyl)-2-furaldehyde
• 5-(Pyridin-2-ylsulfanyl)-furan-2-carbaldehyde
• 5-pyridin-2-ylsulfanylfuran-2-carbaldehyde
• 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde
• GEO-03484
• VS-08131
• 5-(2-PYRIDYLSULFANYL)-2-FURALDEHYDE
• 709635-68-7
• DTXSID80383409
• FT-0651462
• SB61353
• CS-0237317
• EN300-182129
• A15769
• AKOS000104122
• MFCD00462887
• AM20061459
• Z274568214
• BCP00696
• G37449
• 2-furancarboxaldehyde, 5-(2-pyridinylthio)-
• DB-006915
• STK522446
• BBL025885
• ALBB-023330

• MDL： MFCD00462887
• Inchi： 1S/C10H7NO2S/c12-7-8-4-5-10(13-8)14-9-3-1-2-6-11-9/h1-7H
• InChI Key： NWJZBQDKKLHSBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 205.02000
• Monoisotopic Mass: 205.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.34
• Boiling Point: 398.5 °C at 760 mmHg
• Flash Point: 398.5 °C at 760 mmHg
• Refractive Index: 1.634
• PSA: 68.40000
• LogP: 2.63830

5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde

Introduction to 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde (CAS No: 709635-68-7) and Its Emerging Applications in Chemical Biology

5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde, identified by the chemical identifier CAS No: 709635-68-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of furan derivatives, which are well-known for their broad spectrum of applications in pharmaceuticals, agrochemicals, and material science. The presence of both a pyridine ring and a sulfanyl group in its molecular structure endows it with distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The aldehyde functional group at the 2-position of the furan ring in 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde serves as a versatile handle for further chemical modifications. This feature allows for the facile synthesis of more complex derivatives through condensation reactions, oxidation processes, or nucleophilic additions. Such modifications are crucial for tailoring the biological activity and pharmacokinetic properties of the compound, enabling its application in various therapeutic contexts.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous disease pathways. The unique structural motif of 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde makes it an attractive candidate for designing PPI modulators. The pyridine ring can interact with aromatic residues in protein binding pockets, while the sulfanyl group may facilitate hydrophobic or electrostatic interactions. This dual interaction capability has been exploited in several high-throughput screening campaigns to identify compounds with potential therapeutic value.

One of the most compelling aspects of 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde is its role as a key intermediate in the synthesis of bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, recent studies have demonstrated its utility in generating novel furan-based kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the aldehyde group for covalent bond formation or as a precursor for heterocyclic ring systems, researchers have been able to develop highly potent kinase inhibitors that exhibit improved selectivity and reduced toxicity compared to existing agents.

The sulfanyl group in 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde also contributes to its potential biological activity by influencing both solubility and metabolic stability. Sulfur-containing heterocycles are known to exhibit favorable pharmacokinetic profiles due to their ability to engage multiple binding modes within biological targets. This characteristic has been particularly advantageous in the design of drug candidates that require prolonged circulation times or resistance to enzymatic degradation.

Moreover, the compound's ability to undergo metal coordination has opened up new avenues for its application in metallodrug development. Transition metals such as copper and zinc can bind to sulfur-rich ligands like those present in 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde, forming complexes that exhibit enhanced oxidative stress-inducing capabilities. Such metallodrugs have shown promise in preclinical studies as adjuvants to conventional chemotherapy regimens by selectively targeting cancer cells while minimizing side effects on healthy tissues.

The synthetic versatility of 5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde has also been harnessed in the development of probes for biochemical assays. Its aldehyde functionality allows for easy derivatization into fluorescent or luminescent probes that can be used to study enzyme activity or protein-protein interactions in real-time. These probes have become indispensable tools in drug discovery pipelines, enabling researchers to rapidly screen large libraries of compounds for potential hits.

In conclusion,5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde (CAS No: 709635-68-7) represents a structurally intriguing molecule with multifaceted applications across chemical biology and drug discovery. Its unique combination of functional groups provides a rich platform for medicinal chemistry innovation, making it a promising candidate for further exploration. As research continues to uncover new biological targets and therapeutic strategies,5-(pyridin-2-ylsulfanyl)furan-2-carbaldehyde is poised to play an increasingly important role in shaping the future of molecular medicine.